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Compound of Interest

Compound Name:
2,3-Difluoro-6-

hydroxybenzaldehyde

Cat. No.: B064456 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2,3-Difluoro-6-hydroxybenzaldehyde

This document provides a comprehensive technical guide for researchers, scientists, and drug

development professionals on the safe handling, storage, and emergency procedures for 2,3-
Difluoro-6-hydroxybenzaldehyde (CAS No. 187543-89-1). The protocols and

recommendations outlined herein are synthesized from authoritative safety data sheets and

established chemical safety principles to ensure the well-being of laboratory personnel and the

integrity of research activities.

Compound Profile and Hazard Identification
2,3-Difluoro-6-hydroxybenzaldehyde is an aromatic aldehyde, a class of compounds widely

used as intermediates in pharmaceutical synthesis. The presence of two electron-withdrawing

fluorine atoms and a hydroxyl group on the benzaldehyde core influences its reactivity and

toxicological profile. A thorough understanding of its hazards is the foundation of safe handling.

The primary risks associated with this compound are irritation to the skin, eyes, and respiratory

system.[1][2] According to the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals, it is classified as follows:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Irritation 2A / 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Data synthesized from multiple

sources.[1][2][3]

These classifications necessitate a multi-faceted approach to safety, moving beyond basic

personal protective equipment to a holistic system of controls.

The Hierarchy of Controls: A Systematic Approach
to Safety
Effective risk management for 2,3-Difluoro-6-hydroxybenzaldehyde relies on the

implementation of the hierarchy of controls. This framework prioritizes the most effective and

protective measures, with a decreasing reliance on user-dependent actions.
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(Use a less hazardous alternative if possible)

Engineering Controls
(e.g., Fume Hood, Ventilated Enclosure)

Administrative Controls
(e.g., SOPs, Training, Labeling)

Personal Protective Equipment
(e.g., Gloves, Goggles, Lab Coat)
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Caption: Hierarchy of controls for chemical handling.
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Elimination/Substitution: For a specific required intermediate like this, elimination is not

feasible. Substitution with a less hazardous chemical should be considered if the synthetic

route allows, but is often not possible.

Engineering Controls: This is the most critical layer of protection. All handling of solid 2,3-
Difluoro-6-hydroxybenzaldehyde that may generate dust, and any use of its solutions,

must be performed within a certified chemical fume hood or a ventilated balance enclosure.

[1][2] This physically removes the hazard from the user's breathing zone. Emergency

eyewash stations and safety showers must be readily accessible in the immediate vicinity of

handling.[1][2]

Administrative Controls: Strict adherence to Standard Operating Procedures (SOPs),

mandatory safety training for all personnel, and clear, GHS-compliant labeling of all

containers are essential. "Dry" or "powder-free" weighing techniques should be employed to

minimize dust generation.

Personal Protective Equipment (PPE): PPE is the final barrier and must be used in

conjunction with the controls above. It is not a substitute for proper engineering controls.

Standard Operating Procedures (SOPs)
Personal Protective Equipment (PPE) Protocol
The following PPE is mandatory when handling 2,3-Difluoro-6-hydroxybenzaldehyde.
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Protection Type Specification Rationale

Hand Protection
Nitrile gloves (minimum 0.11

mm thickness)

Protects against skin irritation

(H315).[4]

Eye Protection

Chemical safety goggles or

safety glasses with side

shields. A face shield is

required if there is a splash

risk.

Protects against serious eye

irritation (H319). Compliant

with 29 CFR 1910.133.[1][2]

Skin/Body Protection Fully-fastened laboratory coat.
Prevents contamination of

personal clothing.[2]

Respiratory Protection

Not required if handled within a

certified fume hood. If

ventilation is inadequate, a

NIOSH/MSHA approved

respirator for particulates is

necessary.

Protects against respiratory

irritation from dust inhalation

(H335).[1][5]

Handling and Storage Protocol
Preparation: Designate a specific area within a chemical fume hood for handling. Ensure the

work surface is clean and uncluttered.

Weighing: If possible, weigh the compound directly into the reaction vessel within a

ventilated enclosure or fume hood to minimize dust transfer.

Dispensing: Use spatulas and tools dedicated to this chemical to prevent cross-

contamination. Avoid actions that could create dust clouds, such as dropping material from a

height.

Storage: Keep the container tightly closed when not in use.[5][6] Some suppliers note the

material may be air-sensitive; storing under an inert gas like argon or nitrogen is a best

practice.[6][7] Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[1]
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Hygiene: After handling, wash hands and any exposed skin thoroughly with soap and water.

[1][2] Do not eat, drink, or smoke in the laboratory.[1]

Emergency Response Procedures
Rapid and correct response to an exposure or spill is critical.

Exposure and First Aid
Exposure Route First Aid Protocol

Inhalation

Immediately move the affected person to fresh

air. If breathing is difficult or symptoms like

coughing persist, seek immediate medical

attention.[2][5]

Skin Contact

Remove contaminated clothing immediately.

Wash the affected skin area with plenty of soap

and water for at least 15 minutes.[2] If skin

irritation occurs or persists, seek medical

advice.[5]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open to ensure thorough rinsing.[2] Remove

contact lenses if present and easy to do.[5]

Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. If the person is conscious, have them

drink plenty of water.[2] Call a poison control

center or doctor immediately for treatment

advice.[2]

Spill Response Workflow
A minor spill of a few grams can be managed by trained laboratory personnel. A major spill

requires evacuation and professional emergency response.
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Spill Response Decision Tree

Assess Spill
(Size & Location)

Alert Personnel in Immediate Area

Secure Area
(Restrict Access)

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain Spill
(Gently cover with absorbent material)

Clean Up
(Sweep solid into waste container)

Decontaminate Area
(Wipe with appropriate solvent)

Dispose of Waste
(As hazardous chemical waste)

Report Incident

Click to download full resolution via product page

Caption: Workflow for managing a minor chemical spill.
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Step-by-Step Spill Cleanup:

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.[1]

Protect Yourself: Do not attempt cleanup without the proper PPE as outlined in Section 3.1.

[1]

Containment: For a solid spill, gently cover it with a dry, inert absorbent material like sand or

vermiculite to prevent dust from becoming airborne.

Cleanup: Carefully sweep or shovel the material into a suitable, labeled container for

hazardous waste disposal.[2] Avoid creating dust.[1]

Decontamination: Wipe the spill area with a damp cloth or paper towel (wetted with an

appropriate solvent like isopropanol or ethanol), then wash with soap and water. Place all

cleaning materials into the hazardous waste container.

Disposal: Dispose of the waste container according to your institution's hazardous waste

guidelines.[2][5] Do not dispose of it in regular trash or down the drain.

Disposal Considerations
Chemical waste must be managed to prevent environmental release. All waste containing 2,3-
Difluoro-6-hydroxybenzaldehyde, including contaminated consumables and spill cleanup

materials, must be collected in a clearly labeled, sealed container. This waste should be

disposed of through an approved hazardous waste disposal plant or a licensed incinerator, in

accordance with all local, state, and federal regulations.[1][2]

References
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for
CID 21221031, 2,3-Difluoro-6-hydroxybenzaldehyde.
Carl ROTH. (n.d.). Safety Data Sheet: 2,3-Dihydroxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://synquestprodstorage.blob.core.windows.net/msds/2600/2615-3-36.pdf
https://synquestprodstorage.blob.core.windows.net/msds/2600/2615-3-36.pdf
https://www.fishersci.com/store/msds?partNumber=AAH3214603&productDescription=23-DIFLRO-6-HYDRXYBENZALDEH+1G&vendorId=VN00024248&countryCode=US&language=en
https://synquestprodstorage.blob.core.windows.net/msds/2600/2615-3-36.pdf
https://www.fishersci.com/store/msds?partNumber=AAH3214603&productDescription=23-DIFLRO-6-HYDRXYBENZALDEH+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3197403&productDescription=26-DIFLRO-4-HYDRXYBENZALDEH+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b064456?utm_src=pdf-body
https://www.benchchem.com/product/b064456?utm_src=pdf-body
https://synquestprodstorage.blob.core.windows.net/msds/2600/2615-3-36.pdf
https://www.fishersci.com/store/msds?partNumber=AAH3214603&productDescription=23-DIFLRO-6-HYDRXYBENZALDEH+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b064456?utm_src=pdf-body
https://www.benchchem.com/product/b064456?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b064456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]

2. fishersci.com [fishersci.com]

3. 2,3-Difluoro-6-hydroxybenzaldehyde | C7H4F2O2 | CID 21221031 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. carlroth.com [carlroth.com]

5. fishersci.com [fishersci.com]

6. fishersci.com [fishersci.com]

7. assets.thermofisher.cn [assets.thermofisher.cn]

To cite this document: BenchChem. ["2,3-Difluoro-6-hydroxybenzaldehyde" safety and
handling precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b064456#2-3-difluoro-6-hydroxybenzaldehyde-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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